Cas no 1807109-94-9 (2-Bromo-5-nitro-3-(trifluoromethylthio)toluene)

• Product Name: 2-Bromo-5-nitro-3-(trifluoromethylthio)toluene
• CAS No: 1807109-94-9
• MF: C₈H₅BrF₃NO₂S
• MW: 316.095010519028
• CID: 4976666
• Update Time: 2025-11-04

2-Bromo-5-nitro-3-(trifluoromethylthio)toluene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-nitro-3-(trifluoromethylthio)toluene

• Inchi： 1S/C8H5BrF3NO2S/c1-4-2-5(13(14)15)3-6(7(4)9)16-8(10,11)12/h2-3H,1H3
• InChI Key： GZWPKOMYQQURML-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=CC=1C)[N+](=O)[O-])SC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 271
• XLogP3: 4.5
• Topological Polar Surface Area: 71.1

Additional information on 2-Bromo-5-nitro-3-(trifluoromethylthio)toluene

Recent Advances in the Study of 2-Bromo-5-nitro-3-(trifluoromethylthio)toluene (CAS: 1807109-94-9) in Chemical Biology and Pharmaceutical Research

The compound 2-Bromo-5-nitro-3-(trifluoromethylthio)toluene (CAS: 1807109-94-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential applications in drug discovery. This research brief aims to provide an overview of the latest studies involving this compound, highlighting its synthesis, biological activities, and potential therapeutic applications.

Recent literature indicates that 2-Bromo-5-nitro-3-(trifluoromethylthio)toluene serves as a versatile intermediate in the synthesis of more complex molecules, particularly those with potential pharmacological properties. The presence of both bromo and nitro functional groups, along with the trifluoromethylthio moiety, makes this compound a valuable scaffold for the development of novel bioactive molecules. Researchers have explored its utility in the synthesis of heterocyclic compounds, which are often key components in drug candidates.

One of the key findings from recent studies is the compound's role in the development of antimicrobial agents. Preliminary in vitro assays have demonstrated that derivatives of 2-Bromo-5-nitro-3-(trifluoromethylthio)toluene exhibit significant activity against a range of bacterial and fungal pathogens. These findings suggest that further optimization of this scaffold could lead to the discovery of new antibiotics, addressing the growing concern of antimicrobial resistance.

In addition to its antimicrobial potential, 2-Bromo-5-nitro-3-(trifluoromethylthio)toluene has also been investigated for its anticancer properties. Recent studies have shown that certain derivatives of this compound can inhibit the proliferation of cancer cells by targeting specific signaling pathways. For instance, one study reported that a derivative of this compound exhibited potent inhibitory effects on the PI3K/AKT/mTOR pathway, which is often dysregulated in various cancers. These findings open new avenues for the development of targeted cancer therapies.

The synthesis of 2-Bromo-5-nitro-3-(trifluoromethylthio)toluene has also been a focus of recent research. Advances in synthetic methodologies have enabled more efficient and scalable routes to this compound, facilitating its broader application in drug discovery. For example, a recent study described a novel one-pot synthesis approach that significantly reduces the number of steps and improves overall yield. Such innovations are critical for the practical utilization of this compound in large-scale pharmaceutical production.

Despite these promising developments, challenges remain in the optimization of 2-Bromo-5-nitro-3-(trifluoromethylthio)toluene derivatives for clinical use. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through further structure-activity relationship (SAR) studies. Researchers are also exploring the use of computational modeling and high-throughput screening to identify the most promising derivatives for further development.

In conclusion, 2-Bromo-5-nitro-3-(trifluoromethylthio)toluene (CAS: 1807109-94-9) represents a promising scaffold in chemical biology and pharmaceutical research. Its versatility in synthesis and potential biological activities make it a valuable tool for drug discovery. Continued research efforts are expected to yield new insights into its applications, paving the way for the development of novel therapeutic agents.